Cas no 797019-76-2 (Propanamide, N-(3-cyano-4-nitrophenyl)-2-methyl-)

• Product Name: Propanamide, N-(3-cyano-4-nitrophenyl)-2-methyl-
• CAS No: 797019-76-2
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 532342
• PubChem ID: 44366229
• Update Time: 2025-04-19

Propanamide, N-(3-cyano-4-nitrophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(3-cyano-4-nitrophenyl)-2-methyl-
• N-(3-cyano-4-nitrophenyl)-2-methylpropanamide
• DTXSID90658473
• 797019-76-2

• Inchi： 1S/C11H11N3O3/c1-7(2)11(15)13-9-3-4-10(14(16)17)8(5-9)6-12/h3-5,7H,1-2H3,(H,13,15)
• InChI Key： BFDNECQNPKOILO-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1C=CC(=C(C#N)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.7Ų